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Compound of Interest

Compound Name: Azetidine hydrochloride

Cat. No.: B120509

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety protocols and handling procedures for
azetidine hydrochloride. The following sections detail the chemical and physical properties,
hazard identification, first aid measures, handling and storage protocols, and emergency
procedures to ensure a safe laboratory environment.

Chemical and Physical Properties

Azetidine hydrochloride is a white to off-white crystalline solid.[1][2] It is the hydrochloride salt
of azetidine, a four-membered nitrogen-containing heterocycle.[3] This form enhances the
compound's stability and solubility in water.[2][3] Due to its hygroscopic nature, it can absorb
moisture from the air, which may lead to degradation.[3] Therefore, it should be stored in a dry

environment.[3]

Table 1: Physical and Chemical Properties of Azetidine Hydrochloride
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Property Value Source(s)

Molecular Formula CsHsCIN [4115][6]

Molecular Weight 93.55 g/mol [4]

Appearance White to off-white crystalline (]
solid/powder

Melting Point >300 °C [21[7]

Solubility Soluble in water [3][6]

Flash Point 152 °C [8]

Hygroscopicity Hygroscopic [31[6]

Hazard Identification and GHS Classification

Azetidine hydrochloride is classified as an irritant. Direct contact can cause skin and serious

eye irritation. Inhalation of dust may lead to respiratory tract irritation.

Table 2: GHS Hazard Classification for Azetidine Hydrochloride

Hazard Hazard GHS .
Hazard Class . Signal Word
Category Statement Pictogram
Skin
) o H315: Causes 1 )
Corrosion/Irritatio  Category 2 o lalt text Warning
skin irritation
n
Serious Eye H319: Causes
Damage/Eye Category 2 serious eye wialt text Warning
Irritation irritation
Specific Target
o Category 3 H335: May
Organ Toxicity ) ] L ]
(Sing! (Respiratory tract  cause respiratory  lwualt text Warning
ingle
g irritation) irritation
Exposure)
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First Aid Measures

Immediate and appropriate first aid is crucial in case of exposure. The following diagram

outlines the recommended procedures.

First Aid Action

Inhalation Response

E R I

>( Seek medical attention.

LMove to fresh air. |

@ not breathing, give artificial respiratiorj

[Remove contaminated clothing. Wash skin with soap and plenty of waleD—b(Seek medical attention if irritation persists}}

Skin Contact Response

Eye Contact Response

ﬁ%insa cautiously with water for at least 15 minutes)—>@emove contact lenses, if present and easy to chSeek immediate medical attention)}

[E————

Ingestion Response

LRinse mouth with water.

» Do NOT induce vomiting. Seek medical anention.}

Click to download full resolution via product page

First Aid Procedures for Azetidine Hydrochloride Exposure.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when
exposure risk.

handling azetidine hydrochloride to minimize
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Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale
) Safety glasses with side- Protects against dust particles
Eye/Face Protection )
shields or goggles. and splashes.
) ] Chemical-resistant gloves Prevents skin contact and
Skin Protection o o
(e.g., nitrile rubber). Lab coat. irritation.

Use a NIOSH/MSHA approved

i ) i ) o Protects against inhalation of
Respiratory Protection respirator if ventilation is

' _ irritating dust.
inadequate or for large spills.

Safe Handling and Storage

Proper handling and storage practices are essential for maintaining the integrity of azetidine
hydrochloride and ensuring personnel safety.
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Preparation

Read Safety Data Sheet (SDS)

A4

Wear appropriate PPE

Y

Ensure well-ventilated work area
\§ /
4 N\

Hangling
\

Avoid contact with skin and eyes

Avoid dust formation

Do not eat, drink, or smoke

Keep container tightly closed

Store in a cool, dry, well-ventilated place

Protect from moisture (hygroscopic)

Store locked up

andling
A

Wash hands thoroughly after handling

Clean work area

Dispose of waste according to regulations

Click to download full resolution via product page

Workflow for Safe Handling and Storage of Azetidine Hydrochloride.
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Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

>

Initial %}Sponse

4 )

Evacuate unnecessary personnel

'

Ensure adequate ventilation

'

Wear appropriate PPE

Cleanup Procedure

Avoid generating dust

Contain the spill

Sweep or scoop up material

Place in a suitable, closed container for disposal

VAN

é Post-Cleanup

Clean the spill area

Dispose of waste in accordance with regulations
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Procedure for Responding to an Azetidine Hydrochloride Spill.

Toxicological Information

The toxicological properties of azetidine hydrochloride have not been fully investigated. The
available data indicates that it is an irritant to the skin, eyes, and respiratory system. No data is
available on carcinogenicity, mutagenicity, or reproductive toxicity.

Disposal Considerations

Dispose of azetidine hydrochloride and its containers in accordance with local, state, and
federal regulations. It is recommended to use a licensed professional waste disposal service.
Do not allow the chemical to enter drains or waterways.

This guide is intended for informational purposes and should be used in conjunction with the
official Safety Data Sheet (SDS) provided by the supplier. Always prioritize safety and adhere to
established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Azetidine Hydrochloride: A Technical Guide to Safe
Handling and Emergency Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120509#azetidine-hydrochloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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